Cas no 52249-80-6 (Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy-)

• Product Name: Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy-
• CAS No: 52249-80-6
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 360101
• PubChem ID: 71365717
• Update Time: 2025-04-19

Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4-dihydroxy-3,6-dimethoxy-
• 2,4-dihydroxy-3,6-dimethoxybenzaldehyde
• DTXSID70789113
• 52249-80-6

• Inchi： 1S/C9H10O5/c1-13-7-3-6(11)9(14-2)8(12)5(7)4-10/h3-4,11-12H,1-2H3
• InChI Key： CGKQZJCKLYVFPW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=C(C=1C=O)O)OC)O

Computed Properties

• Exact Mass: 198.0528
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols